1-{2-[(2-methylthieno[2,3-d]pyrimidin-4-yl)amino]ethyl}imidazolidin-2-one

• IUPAC Name: 1-[2-[(2-methylthieno[2,3-d]pyrimidin-4-yl)amino]ethyl]imidazolidin-2-one
• InChI: InChI=1S/C12H15N5OS/c1-8-15-10(9-2-7-19-11(9)16-8)13-3-5-17-6-4-14-12(17)18/h2,7H,3-6H2,1H3,(H,14,18)(H,13,15,16)
• InChI Key: JXTSKZFCFCLBLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C=CSC2=N1)NCCN3CCNC3=O
• Molecular Formula: C12H15N5OS
• Molecular Weight: 277.35 g/mol

Description

1-{2-[(2-methylthieno[2,3-d]pyrimidin-4-yl)amino]ethyl}imidazolidin-2-one, also known as MTPIM, is a novel small molecule that has shown promising results in scientific research. It belongs to the class of imidazolidinones and has been studied extensively for its potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The exact mechanism of action of 1-{2-[(2-methylthieno[2,3-d]pyrimidin-4-yl)amino]ethyl}imidazolidin-2-one is not fully understood, but it is believed to act by inhibiting various cellular pathways that are important for cancer cell growth and proliferation. It has also been shown to inhibit various inflammatory pathways, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth and proliferation, inhibition of inflammatory pathways, and modulation of various signaling pathways in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-{2-[(2-methylthieno[2,3-d]pyrimidin-4-yl)amino]ethyl}imidazolidin-2-one for lab experiments is its ability to selectively inhibit various cellular pathways, making it a valuable tool for studying these pathways in vitro and in vivo. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 1-{2-[(2-methylthieno[2,3-d]pyrimidin-4-yl)amino]ethyl}imidazolidin-2-one, including:
1. Further investigation of its potential as an anticancer agent, including studies on its effects on different types of cancer cells and in combination with other anticancer agents.
2. Further investigation of its potential as an anti-inflammatory agent, including studies on its effects on various inflammatory pathways and in animal models of inflammation.
3. Further investigation of its potential as a herbicide and plant growth regulator, including studies on its effects on different weed and crop species.
4. Development of more efficient synthesis methods for this compound, to improve its availability for research and potential applications.

Synthesis Methods

The synthesis of 1-{2-[(2-methylthieno[2,3-d]pyrimidin-4-yl)amino]ethyl}imidazolidin-2-one involves several steps, starting with the reaction of 2-methylthieno[2,3-d]pyrimidine-4-amine with 2-bromoethylamine hydrobromide to form 2-{[(2-bromoethyl)amino]methyl}-4-methylthieno[2,3-d]pyrimidine. This intermediate is then reacted with N-(2-aminoethyl)imidazolidin-2-one to yield the final product, this compound.

Scientific Research Applications

1-{2-[(2-methylthieno[2,3-d]pyrimidin-4-yl)amino]ethyl}imidazolidin-2-one has been extensively studied for its potential applications in various fields, including medicine and agriculture. In medicine, it has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use as an anti-inflammatory agent, with researchers investigating its effects on various inflammatory pathways.
In agriculture, this compound has been studied for its potential use as a herbicide, with researchers investigating its effects on various weed species. It has also been studied for its potential use as a plant growth regulator, with researchers investigating its effects on various crops.